Cas no 1895761-39-3 (4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid)

• Product Name: 4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid
• CAS No: 1895761-39-3
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 5977497
• PubChem ID: 115029408
• Update Time: 2025-06-08

4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid
• 1895761-39-3
• EN300-1948864

• Inchi： 1S/C10H10F2O3/c11-10(12)8(5-9(14)15)6-2-1-3-7(13)4-6/h1-4,8,10,13H,5H2,(H,14,15)
• InChI Key： YCXDWVLOXVJGBN-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=CC=C(C=1)O)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid

Introduction to 4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid (CAS No. 1895761-39-3)

4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1895761-39-3, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features—including fluorine substituents and a hydroxyl group on a phenyl ring—has demonstrated potential applications in various scientific domains, particularly in medicinal chemistry and drug development.

The molecular structure of 4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid consists of a butanoic acid backbone with two fluorine atoms at the 4-position and a hydroxyl-functionalized phenyl ring at the 3-position. This arrangement imparts distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are highly desirable in drug design. The presence of both fluorine and hydroxyl groups also suggests possible interactions with biological targets, making this compound a promising candidate for further exploration.

In recent years, fluorinated compounds have been extensively studied due to their ability to modulate pharmacokinetic and pharmacodynamic profiles of therapeutic agents. The introduction of fluorine atoms can improve binding affinity, reduce metabolic degradation, and enhance bioavailability—key factors in the development of novel pharmaceuticals. Specifically, 4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid has been investigated for its potential role as an intermediate in synthesizing bioactive molecules targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater precision. Molecular docking studies have indicated that 4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid may interact with enzymes and receptors involved in pain signaling and neuroinflammation. For instance, preliminary data suggest that it could modulate the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins—a key step in inflammatory responses.

The hydroxyl group on the phenyl ring further contributes to the compound's versatility, allowing for potential derivatization into more complex molecules. This functional moiety can participate in hydrogen bonding interactions with biological targets, enhancing binding specificity. Additionally, the fluorine atoms may influence electronic properties, affecting reactivity and stability during synthetic processes. Such features make 4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid a valuable building block for medicinal chemists seeking to develop innovative therapeutics.

From a synthetic chemistry perspective, the preparation of 4,4-difluoro-3-(3-hydroxyphenyl)butanoic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine substituents efficiently. The synthesis also benefits from green chemistry principles, utilizing sustainable solvents and minimizing waste—a critical consideration in industrial-scale production.

The pharmacological potential of this compound has not gone unnoticed by academic researchers. Several groups have reported on its derivatives as novel leads for treating chronic diseases. For example, modifications to the carboxylic acid moiety have yielded analogs with improved solubility and reduced toxicity profiles. These studies underscore the importance of structural optimization in translating laboratory findings into viable drug candidates.

In conclusion, 4 , 4 -difluoro - 3 - ( 3 - hydroxyphenyl ) butanoic acid (CAS No. 1895761-39-3) represents a fascinating subject of study in medicinal chemistry. Its unique structural attributes—combining fluorinated and hydroxyl-functionalized aromatic systems—position it as a versatile intermediate for drug discovery efforts targeting neurological and inflammatory conditions. As research progresses，this compound is expected to contribute significantly to the development of next-generation pharmaceuticals，offering hope for improved therapeutic outcomes.